![molecular formula C21H18FN5O3 B2561903 2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[(2-methoxyphenyl)methyl]acetamide CAS No. 1261002-74-7](/img/structure/B2561903.png)
2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[(2-methoxyphenyl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Pharmacokinetic Studies and Bioequivalence
Pharmacokinetic parameters such as Tmax, Cmax, AUC, and t1/2 beta of related compounds have been evaluated to assess bioequivalence between different formulations, such as tablets and capsules. These studies provide foundational data for understanding how compounds are absorbed, distributed, metabolized, and excreted in the body, essential for drug development and regulatory approval processes (Annunziato & di Renzo, 1993).
Imaging and Diagnostic Applications
Radioligands with structural similarities have been utilized in imaging studies, such as PET scans, to investigate biological targets like the translocator protein (TSPO). These studies aim to understand the role of TSPO in neuroinflammation and its potential as a biomarker for various neurological diseases. The development and application of novel radioligands can aid in diagnosing and monitoring disease progression, as well as in the development of new therapeutic strategies (Endres et al., 2009).
Investigating Metabolic Pathways and Drug Interactions
Research on compounds with similar structural features also includes studies on their metabolism, excretion, and interaction with enzymes such as cytochrome P450 (CYP), cyclooxygenase (COX), and nitric oxide synthase (NOS). These studies are crucial for identifying potential drug interactions, understanding the mechanisms of action, and evaluating the safety profile of new therapeutic agents. For example, the impact of acetaminophen on NOS, COX, and CYP activity, as well as its effects on oxidative stress, have been investigated to understand its pharmacological and toxicological properties (Trettin et al., 2014).
Mechanism of Action
Target of Action
Similar compounds have been found to target cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer treatment .
Mode of Action
If we consider its potential target cdk2, the compound could inhibit the kinase activity of cdk2, thereby preventing the phosphorylation of its substrates and leading to cell cycle arrest .
Biochemical Pathways
If it targets cdk2 as suggested, it would affect the cell cycle regulation pathway . Inhibition of CDK2 can prevent the progression from the G1 phase to the S phase of the cell cycle, thereby inhibiting cell proliferation .
Result of Action
If it inhibits cdk2, it could lead to cell cycle arrest, preventing cell proliferation and potentially leading to cell death .
Future Directions
Properties
IUPAC Name |
2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[(2-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN5O3/c1-30-18-5-3-2-4-14(18)10-23-19(28)12-26-13-24-20-17(21(26)29)11-25-27(20)16-8-6-15(22)7-9-16/h2-9,11,13H,10,12H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALAOQQVDBKLVIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.